Cas no 179911-73-0 (2-Pyridinecarbonylisocyanate (9CI))

• Product Name: 2-Pyridinecarbonylisocyanate (9CI)
• CAS No: 179911-73-0
• MF: C₇H₄N₂O₂
• MW: 148.118861198425
• CID: 113294
• PubChem ID: 15209235
• Update Time: 2025-04-18

2-Pyridinecarbonylisocyanate (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonylisocyanate (9CI)
• pyridine-2-carbonyl isocyanate
• 2-Pyridinecarbonylisocyanate(9CI)
• 179911-73-0
• DTXSID10570042
• AKOS023252489

• Inchi： 1S/C7H4N2O2/c10-5-9-7(11)6-3-1-2-4-8-6/h1-4H
• InChI Key： DHCSEDVCGYEIDB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)N=C=O

Computed Properties

• Exact Mass: 148.02732
• Monoisotopic Mass: 148.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives